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Compound of Interest

Compound Name: trans-3-Nonene

Cat. No.: B166812

Foreword: A Paradigm of Proactive Safety

In the landscape of chemical research and pharmaceutical development, the mastery of a
compound extends beyond its synthetic utility or biological activity; it begins with a profound
and actionable understanding of its inherent risks. This guide is constructed on the principle of
proactive safety—a methodology that prioritizes the anticipation and mitigation of hazards over
reactive responses. As your Senior Application Scientist, my objective is not merely to list
protocols but to elucidate the scientific rationale—the why—that underpins each safety
recommendation for trans-3-Nonene. By understanding the causality behind its chemical
behavior, you are empowered to create a self-validating system of safety within your laboratory,
ensuring the integrity of your research and the well-being of your team.

Section 1: Chemical and Hazard Profile of trans-3-
Nonene

trans-3-Nonene (CAS: 20063-92-7) is a nine-carbon alkene, a member of a class of
unsaturated hydrocarbons widely used as intermediates in organic synthesis. Its utility,
however, is matched by a distinct hazard profile that demands rigorous control measures.

Physicochemical Properties

The primary hazards associated with trans-3-Nonene are directly correlated to its physical
properties, particularly its volatility and flammability. The flash point, the lowest temperature at
which vapors will ignite with a spark, is a critical parameter for risk assessment.
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Table 1: Physicochemical Data for trans-3-Nonene

Property

Value

Significance & Causality

CAS Number

20063-92-7[1][2]

Unique identifier for the

specific isomer.

Molecular Formula

CoHas[3][4]

Defines the elemental

composition.

Molecular Weight

126.24 g/mol [4]

Influences vapor density and
diffusion.

Appearance

Colorless liquid[5]

Visual identification.

Flash Point

90 °F / 32.2 °C[1][6]

Critical Hazard. Vapors can
form an ignitable mixture with
air at or near standard room
temperature, driving the need

for strict ignition source control.

Boiling Point

149 °C[6]

Indicates volatility and the

potential for vapor generation.

Vapor Density

>1 (Air=1)

Vapors are heavier than air
and can accumulate in low-
lying areas, traveling
considerable distances to an
ignition source.[7][8]

Solubility

Insoluble in water[5][6]

Affects spill cleanup
procedures and environmental
fate; it will float on water

surfaces.

GHS Hazard Classification and Toxicological Profile

The Globally Harmonized System (GHS) provides a standardized framework for hazard

communication. trans-3-Nonene is classified with several key hazards that dictate handling

protocols.[4][9]
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e Physical Hazard: Flammable Liquid (Category 3)[4][6]

o Causality: The low flash point is the defining characteristic for this classification. It
necessitates the elimination of all potential ignition sources during handling and storage.[8]
This includes static electricity, which can be generated when pouring flammable liquids.
[10]

o Health Hazards:

o Aspiration Hazard (Category 1)[11][12]

» Causality: This is a severe hazard associated with low-viscosity hydrocarbons. If the
liquid is ingested and then vomited, it can be aspirated into the lungs, leading to
chemical pneumonitis, which can be fatal.[11][12] This is why inducing vomiting after
ingestion is strictly contraindicated.[11][12]

o Skin Irritation (Category 2)

» Causality: As a non-polar solvent, trans-3-Nonene can defat the skin by dissolving the
natural protective lipids in the epidermis.[8] Repeated or prolonged contact leads to
dryness, cracking, and dermatitis.

o Eye Irritation (Category 2A)

» Causality: Direct contact with the liquid or high concentrations of vapor can cause
significant irritation to the sensitive mucous membranes of the eyes.

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System

» Causality: Inhalation of vapors can irritate the respiratory tract. At high concentrations,
its lipophilic nature allows it to cross the blood-brain barrier, potentially causing central
nervous system (CNS) depression with symptoms like dizziness and drowsiness.[13]

e Environmental Hazard: Toxic to Aquatic Life[5][11]

o Causality: Due to its low water solubility and persistence, a release into the environment
can cause long-term adverse effects on aquatic ecosystems.[5][11] This dictates that it
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must be disposed of as hazardous waste and never released into drains or waterways.[5]

Section 2: The Hierarchy of Controls: A Multi-
Layered Safety Framework

Effective risk management follows a "Hierarchy of Controls," prioritizing the most effective and
reliable measures. This framework is not a checklist but a systematic approach to minimizing
exposure.

Caption: The Hierarchy of Controls prioritizes systemic changes over individual actions.

Engineering Controls: The First Line of Defense

Engineering controls are physical changes to the workplace that isolate personnel from
hazards. For trans-3-Nonene, they are non-negotiable.

o Chemical Fume Hood: All handling of trans-3-Nonene must occur within a certified chemical
fume hood.[8][14] This is to ensure that flammable and irritating vapors are effectively
captured and exhausted, preventing the buildup of an explosive atmosphere and protecting
the user from inhalation.[8]

e Ventilation: The laboratory must have adequate general ventilation to dilute fugitive
emissions. All storage cabinets for flammable liquids should be properly ventilated.[15]

e Grounding and Bonding: When transferring volumes greater than 4 liters, containers must be
electrically bonded and grounded to dissipate static electricity, a potent ignition source.[7][8]
[16]

Administrative Controls: Standardizing Safe Practices

o Standard Operating Procedures (SOPs): Detailed, chemical-specific SOPs must be
developed and readily available.

» Training: All personnel must be trained on the specific hazards of trans-3-Nonene, the
contents of its Safety Data Sheet (SDS), and the laboratory's SOPs before beginning work.
[15]
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» Restricted Access: Limit the quantities stored in the laboratory to the minimum required for
immediate work.[15]

« Ignition Source Control: Prohibit open flames, spark-producing equipment (e.g., certain hot
plates, motors), and other ignition sources from areas where trans-3-Nonene is handled or
stored.[7][8]

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential but should never be the sole means of protection. It is the last line of defense
after engineering and administrative controls have been implemented.[15]

Table 2: PPE Requirements for Handling trans-3-Nonene

Protection Specification Rationale & Protocol

Chemical splash goggles

(ANSI Z87.1/ EN 166 o ,
Eye/Face ] ] the liquid, which can cause
compliant).[17] Face shield

Protects against splashes of

) serious eye irritation.
required for bulk transfers.[13]

o Provides a chemical barrier
Nitrile or Neoprene gloves.[13] ) ]
against skin contact. Gloves
For prolonged contact, ]
Hand ] must be inspected before use
heavier-duty gloves (e.g., Butyl ]
and removed properly to avoid
rubber) are recommended. o _
contaminating skin.[17]

Protects skin from splashes.

Body

Flame-retardant lab coat.[8]
[17] Chemical-resistant apron

for larger quantities.

Standard polyester/cotton lab
coats are not recommended as
they can melt and adhere to

skin in a fire.[8]

Respiratory

Not required if handled within a
functioning chemical fume
hood.

In case of ventilation failure or
a large spill, an air-purifying
respirator with organic vapor

cartridges is necessary.[17][18]
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Section 3: Standard Operating Protocols
Protocol for Safe Storage

e Segregation: Store in a dedicated, properly labeled flammable liquids storage cabinet.[5][8]

« Compatibility: Do not store with strong oxidizing agents (e.g., peroxides, nitrates), as this can
create a fire or explosion hazard.[5][19]

e Environment: The storage area must be cool, dry, and well-ventilated, away from heat and
direct sunlight.[7][12]

» Container Integrity: Keep containers tightly sealed when not in use to prevent the escape of
flammable vapors.[7][8]

Protocol for Chemical Transfer and Handling

This workflow is a self-validating system; proceeding to the next step is contingent on the
successful and safe completion of the previous one.
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Workflow: Safe Handling of trans-3-Nonene

1. Pre-Operation Check
- Verify Fume Hood Airflow
- Don all required PPE
- Clear work area of ignition sources
- Locate emergency equipment (shower, extinguisher)

'

2. Chemical Transfer
- Use secondary containment (e.g., tray)
- Dispense slowly to minimize splashing/static
- Keep containers closed when not dispensing

l

3. Use in Application
- Maintain constant vigilance
- Ensure reaction is contained and ventilated

l

4. Post-Operation Cleanup
- Tightly seal all containers
- Decontaminate work surfaces
- Dispose of contaminated materials as hazardous waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166812#trans-3-nonene-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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